Cas no 2060047-34-7 (5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride)
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride
-
- MDL: MFCD30497790
- Inchi: 1S/C11H13FN2.ClH/c1-7(2)11(14)8-3-4-10(12)9(5-8)6-13;/h3-5,7,11H,14H2,1-2H3;1H
- InChI Key: XLAFMOOFOQGUGZ-UHFFFAOYSA-N
- SMILES: C(C1C=CC(F)=C(C#N)C=1)(N)C(C)C.Cl
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01064670-1g |
5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95% | 1g |
¥11172.0 | 2023-03-11 | |
| Enamine | EN300-331607-0.05g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 0.05g |
$595.0 | 2025-03-18 | |
| Enamine | EN300-331607-0.1g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 0.1g |
$777.0 | 2025-03-18 | |
| Enamine | EN300-331607-0.25g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 0.25g |
$1108.0 | 2025-03-18 | |
| Enamine | EN300-331607-0.5g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 0.5g |
$1747.0 | 2025-03-18 | |
| Enamine | EN300-331607-1.0g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 1.0g |
$2239.0 | 2025-03-18 | |
| Enamine | EN300-331607-2.5g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 2.5g |
$4388.0 | 2025-03-18 | |
| Enamine | EN300-331607-5.0g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 5.0g |
$6492.0 | 2025-03-18 | |
| Enamine | EN300-331607-10.0g |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95.0% | 10.0g |
$9627.0 | 2025-03-18 | |
| Chemenu | CM443614-100mg |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride |
2060047-34-7 | 95%+ | 100mg |
$856 | 2023-03-10 |
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride
Introduction to 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride (CAS No. 2060047-34-7)
5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride, identified by the Chemical Abstracts Service (CAS) number 2060047-34-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, with additional functional groups that enhance its biological activity and potential therapeutic applications.
The molecular structure of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride incorporates a fluorine atom at the 2-position of the benzene ring, which is a common modification in drug design to improve metabolic stability and binding affinity. The presence of an amino group (-NH₂) linked to a 1-amino-2-methylpropyl chain (isobutylamine derivative) further contributes to its complex pharmacophore, enabling interactions with various biological targets. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for formulation and administration in pharmaceutical applications.
In recent years, there has been growing interest in benzonitrile derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as kinase inhibition, anti-inflammatory effects, and potential antimicrobial activity. The fluorine substitution in 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride is particularly noteworthy, as fluorine atoms can modulate electronic properties and influence binding interactions with enzymes and receptors. This has led to its investigation as a lead compound in the development of novel therapeutic agents.
One of the most compelling aspects of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may interfere with signaling pathways involved in cancer progression, making it a promising candidate for further exploration in oncology. Preclinical studies have shown that derivatives of benzonitrile can inhibit tyrosine kinases, which are overactive in many types of cancer. The specific structural features of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride, including the fluorine atom and the amino side chain, may contribute to its selectivity and efficacy in targeting these kinases.
The synthesis of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 2-fluorobenzonitrile. The introduction of the 1-amino-2-methylpropyl group requires careful regioselective functionalization to ensure the correct positioning of the amino group. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.
The pharmacokinetic profile of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride is another critical area of investigation. In vitro studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. The compound's solubility profile suggests potential for oral administration, although further studies are needed to assess its bioavailability and pharmacokinetic behavior in vivo. Additionally, metabolic stability studies are essential to determine how the body processes this compound and whether it undergoes significant transformations that could affect its efficacy or safety.
From a regulatory perspective, 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride must meet stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) before it can be considered for clinical use. These guidelines cover aspects such as impurity profiling, toxicology studies, and formulation development. Researchers are working diligently to ensure that this compound meets these standards while maintaining its therapeutic potential.
The impact of computational chemistry on the development of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This approach has accelerated the identification of promising candidates and reduced the reliance on traditional trial-and-error screening methods. By leveraging computational tools, scientists can optimize the structure of this compound for improved potency and reduced side effects.
Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the field of benzonitrile derivatives. These partnerships facilitate knowledge exchange and resource sharing, enabling faster progress toward clinical trials and market approval. As more data becomes available on 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride, its potential applications are likely to expand beyond oncology into other therapeutic areas such as neurodegenerative diseases or infectious disorders.
The future prospects for 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride are bright, thanks to ongoing research and development efforts. As our understanding of biological pathways continues to grow, so does the opportunity to develop targeted therapies based on compounds like this one. By refining synthetic methodologies and exploring novel applications, scientists hope to unlock new treatments that address some of today's most challenging medical conditions.
2060047-34-7 (5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)